Cas no 2060032-11-1 (Carbamic acid, N-methyl-N-(8-methyl-1-oxaspiro[4.5]dec-3-yl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-methyl-N-(8-methyl-1-oxaspiro[4.5]dec-3-yl)-, 1,1-dimethylethyl ester
• CAS No: 2060032-11-1
• MF: C₁₆H₂₉NO₃
• MW: 283.406365156174
• CID: 5193188
• Update Time: 2025-10-29

Carbamic acid, N-methyl-N-(8-methyl-1-oxaspiro[4.5]dec-3-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-methyl-N-(8-methyl-1-oxaspiro[4.5]dec-3-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C16H29NO3/c1-12-6-8-16(9-7-12)10-13(11-19-16)17(5)14(18)20-15(2,3)4/h12-13H,6-11H2,1-5H3
• InChI Key： KKIGDARVCNWSQH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)C1CC2(CCC(C)CC2)OC1

Additional information on Carbamic acid, N-methyl-N-(8-methyl-1-oxaspiro[4.5]dec-3-yl)-, 1,1-dimethylethyl ester

Introduction to Carbamic acid, N-methyl-N-(8-methyl-1-oxaspiro[4.5]dec-3-yl)-, 1,1-dimethylethyl ester (CAS No. 2060032-11-1)

Carbamic acid, N-methyl-N-(8-methyl-1-oxaspiro[4.5]dec-3-yl)-, 1,1-dimethylethyl ester (CAS No. 2060032-11-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a spirocyclic ring system and a carbamate functional group. The combination of these structural elements endows the molecule with a range of potential biological activities and therapeutic applications.

The chemical structure of Carbamic acid, N-methyl-N-(8-methyl-1-oxaspiro[4.5]dec-3-yl)-, 1,1-dimethylethyl ester is particularly noteworthy for its spirocyclic ring system, which is a common motif in natural products and synthetic compounds with diverse biological activities. The presence of the spirocyclic ring can influence the conformational flexibility and stability of the molecule, making it an attractive scaffold for drug design. Additionally, the carbamate functional group is known for its ability to form hydrogen bonds and interact with biological targets, further enhancing the compound's potential as a therapeutic agent.

Recent studies have explored the pharmacological properties of Carbamic acid, N-methyl-N-(8-methyl-1-oxaspiro[4.5]dec-3-yl)-, 1,1-dimethylethyl ester. One notable area of research has focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary in vitro studies have shown that this compound can selectively inhibit certain kinases and proteases, which are key targets in cancer and inflammatory diseases. These findings suggest that Carbamic acid, N-methyl-N-(8-methyl-1-oxaspiro[4.5]dec-3-yl)-, 1,1-dimethylethyl ester may have applications in the development of novel therapeutic agents for these conditions.

In addition to its enzymatic inhibition properties, Carbamic acid, N-methyl-N-(8-methyl-1-oxaspiro[4.5]dec-3-yl)-, 1,1-dimethylethyl ester has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are important targets for drug discovery. Studies have demonstrated that this compound can interact with specific GPCRs and modulate their activity, which could lead to new treatments for neurological disorders and other conditions mediated by these receptors.

The physicochemical properties of Carbamic acid, N-methyl-N-(8-methyl-1-oxaspiro[4.5]dec-3-yl)-, 1,1-dimethylethyl ester have also been extensively characterized. Its solubility profile and stability under various conditions are important factors to consider for its use in pharmaceutical formulations. Research has shown that the compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in both solid and liquid dosage forms. Furthermore, stability studies have indicated that the compound remains stable under typical storage conditions, ensuring its reliability as a research tool and potential drug candidate.

The synthesis of Carbamic acid, N-methyl-N-(8-methyl-1-oxaspiro[4.5]dec-3-yl)-, 1,1-dimethylethyl ester has been optimized to achieve high yields and purity levels. Various synthetic routes have been developed to access this complex molecule efficiently. One common approach involves the coupling of an appropriate amine with a protected carbamic acid derivative followed by deprotection to yield the final product. These synthetic methods have been refined to minimize side reactions and impurities, ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like Carbamic acid, N-methyl-N-(8-methyl-1-oxaspiro[4.5]dec-3-yl)-, 1,1-dimethylethyl ester. While preclinical studies have provided promising results, further investigation is needed to assess its performance in human subjects. Early-phase clinical trials are currently underway to evaluate the pharmacokinetics and safety profile of this compound in healthy volunteers and patients with specific diseases. These trials will provide valuable data on dosing regimens and potential side effects, which will be crucial for advancing the compound through subsequent phases of development.

In conclusion, Carbamic acid, N-methyl-N-(8-methyl-1-oxaspiro[4.5]dec-3-yl)-, 1,1-dimethylethyl ester (CAS No. 2060032-11-1) represents a promising candidate for further exploration in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for drug development across multiple therapeutic areas. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its properties for clinical use.